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Compound of Interest

Compound Name: 2-Isopropoxyethanamine

Cat. No.: B1332123 Get Quote

An In-depth Technical Guide to the Safety of 2-Isopropoxyethanamine

This technical guide provides comprehensive safety information for 2-Isopropoxyethanamine
(CAS No. 81731-43-3), intended for researchers, scientists, and professionals in drug

development. The information is compiled from various Safety Data Sheets (SDS) and

regulatory guidelines to ensure a thorough understanding of the substance's hazards, handling,

and emergency procedures.

Chemical and Physical Properties
This section summarizes the key physical and chemical properties of 2-
Isopropoxyethanamine. This data is crucial for understanding its behavior under various

laboratory conditions.
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Property Value Source(s)

Molecular Formula C₅H₁₃NO [1][2][3][4]

Molecular Weight 103.16 g/mol [1][3][4]

Appearance
Clear, colorless to almost

colorless liquid
[3]

Boiling Point 120°C [3]

Density 0.84 g/cm³ [3]

Flash Point 26.9°C (closed cup) [3]

Vapor Pressure 11.4 mmHg at 25°C [3]

IUPAC Name
2-(propan-2-yloxy)ethan-1-

amine
[1]

Synonyms
2-Aminoethyl Isopropyl Ether,

2-Isopropoxyethylamine
[2][5]

Hazard Identification and Classification
2-Isopropoxyethanamine is classified as a hazardous substance under the Globally

Harmonized System (GHS). The primary hazards are its flammability and corrosivity.[1]
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Hazard Classification GHS Category Hazard Statement

Flammable liquids Category 3
H226: Flammable liquid and

vapour

Skin corrosion/irritation Sub-category 1B/1C
H314: Causes severe skin

burns and eye damage

Serious eye damage/eye

irritation
Category 1

H318: Causes serious eye

damage

Skin sensitization Category 1
H317: May cause an allergic

skin reaction

Specific target organ toxicity Category 3 (Resp.)
H335: May cause respiratory

irritation

Source: Aggregated GHS information from multiple notifications.[1]

The logical flow from hazard classification to the communication elements required on labels

and SDSs is visualized in the diagram below.

Caption: GHS Hazard Communication Workflow for 2-Isopropoxyethanamine.

Experimental Protocols for Hazard Determination
The GHS classifications are based on standardized experimental protocols. While the specific

test results for 2-Isopropoxyethanamine are not publicly available, the methodologies are

well-defined by international guidelines.

Flammability Testing
The classification as a "Flammable Liquid, Category 3" indicates a flash point between 23°C

and 60°C.[6][7] This is determined using methods described in the UN Manual of Tests and

Criteria.[8][9][10]

Objective: To determine the lowest temperature at which a liquid gives off sufficient vapor to

form an ignitable mixture with air.
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Methodology: A sample of the liquid is placed in a closed-cup test apparatus. The

temperature of the sample is gradually increased, and an ignition source is periodically

introduced into the vapor space above the liquid. The flash point is the lowest temperature at

which a flash is observed. The UN Manual of Tests and Criteria specifies the precise

apparatus (e.g., Pensky-Martens, Abel, Tag) and procedure to be used.[8][9]

Skin Corrosion Testing
The classification "Causes severe skin burns and eye damage" (H314) is based on the

substance's ability to cause irreversible skin damage.[1][11] Standard protocols for this

determination are provided by the Organisation for Economic Co-operation and Development

(OECD).

Objective: To determine if a substance causes irreversible damage to the skin.[11][12]

In Vivo Methodology (OECD Guideline 404): This traditional method involves applying the

test substance to a small area of skin on a test animal (typically an albino rabbit) for up to

four hours.[12][13] The skin is then observed for up to 14 days for signs of irreversible

damage, such as ulcers, bleeding, bloody scabs, and scars.[12] To improve animal welfare, a

tiered testing strategy is recommended, starting with in vitro methods.[12][14]

In Vitro Methodology (OECD Guideline 431): This non-animal method uses a reconstructed

human epidermis (RhE) model, which mimics the properties of the human outer skin layers.

[15][16] The test substance is applied to the RhE tissue surface.[15][16] Skin corrosion is

identified by the substance's ability to decrease cell viability below a certain threshold, which

is measured using a colorimetric assay (e.g., MTT assay).[11][16] A positive result in this test

can classify a substance as corrosive without requiring animal testing.[17]

Toxicological Information
Detailed quantitative toxicological studies such as LD50 (lethal dose, 50%) or LC50 (lethal

concentration, 50%) for 2-Isopropoxyethanamine are not available in the consulted public

data sheets. The primary health hazards are based on its corrosive properties and potential for

respiratory irritation and skin sensitization.[1]
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Exposure Route Effect

Inhalation May cause respiratory irritation.[1]

Skin Contact
Causes severe skin burns and damage.[1] May

cause an allergic skin reaction.[1]

Eye Contact Causes serious eye damage.[1]

Ingestion
Harmful if swallowed; causes burns to the

gastrointestinal tract.

First Aid Measures
Immediate action is critical in case of exposure. Personnel should be familiar with these

procedures before handling the chemical.
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Exposure Route First Aid Protocol

General
Show the Safety Data Sheet to the medical

professional in attendance.[18][19]

Inhalation

Move the person to fresh air. If breathing has

stopped or is difficult, provide artificial

respiration or oxygen.[19][20] Get immediate

medical attention.[19][20]

Skin Contact

Immediately remove all contaminated clothing.

[19][20] Rinse the affected skin with large

amounts of water for at least 15 minutes.[20]

Seek immediate medical attention.[20]

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[20]

Remove contact lenses if present and easy to

do.[20] Continue rinsing and get immediate

medical attention.[19][20]

Ingestion

Rinse mouth with water.[20] Do NOT induce

vomiting.[20] Call a physician or poison control

center immediately.[21]

Handling, Storage, and Personal Protection
Safe Handling

Work under a chemical fume hood.[19]

Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist.[20][22]

Keep away from heat, sparks, open flames, and other ignition sources.[19][22]

Use explosion-proof equipment and non-sparking tools.[5][20]

Take precautionary measures against static discharge.[19][22]

Wash hands thoroughly after handling.[18]
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Storage Conditions
Store in a cool, dry, and well-ventilated place.[19][20]

Keep container tightly closed.[19][22]

Store locked up.[20][21]

Keep away from oxidizing agents.[22]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[21]

Skin Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile rubber) and

protective clothing to prevent skin contact.[21]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate cartridge (e.g., organic vapor).[21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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